Cas no 62315-34-8 (Benzenehexanoic acid, 3-methyl-)

• Product Name: Benzenehexanoic acid, 3-methyl-
• CAS No: 62315-34-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 449584
• PubChem ID: 66792617
• Update Time: 2025-04-19

Benzenehexanoic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 3-methyl-
• 6-(3-methylphenyl)hexanoic acid
• 62315-34-8
• SCHEMBL765851
• DTXSID80735787

• Inchi： 1S/C13H18O2/c1-11-6-5-8-12(10-11)7-3-2-4-9-13(14)15/h5-6,8,10H,2-4,7,9H2,1H3,(H,14,15)
• InChI Key： WQNWFXYQDSMGNN-UHFFFAOYSA-N
• SMILES： OC(CCCCCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3